Cas no 2228183-99-9 (methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate
• CAS No: 2228183-99-9
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6484718
• PubChem ID: 165693495
• Update Time: 2025-05-23

methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate
• EN300-1756524
• 2228183-99-9

• Inchi： 1S/C10H14N2O3/c1-10(2,8(13)9(14)15-3)7-4-11-6-12-5-7/h4-6,8,13H,1-3H3
• InChI Key： NMYMDAHXWUEPOL-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1=CN=CN=C1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate

Methyl 2-Hydroxy-3-Methyl-3-(Pyrimidin-5-Yl)Butanoate: A Comprehensive Overview

Methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate, with CAS No. 2228183-99-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrimidine ring fused with a butanoate ester group. The methyl ester functionality and the presence of hydroxyl and methyl substituents on the butanoate backbone contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of pyrimidine-containing compounds in drug discovery, particularly in the development of antiviral and anticancer agents. Methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its structure allows for easy modification, enabling researchers to investigate various substitution patterns and their effects on biological activity.

The synthesis of methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is often achieved through condensation reactions involving nitrogen-containing precursors. Subsequent steps involve the introduction of the hydroxyl and methyl groups onto the butanoate backbone, followed by esterification to form the final product. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process.

One of the most promising applications of methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate lies in its role as an intermediate in medicinal chemistry. Researchers have utilized this compound to develop analogs that exhibit potent antiviral activity against hepatitis C virus (HCV). For instance, studies have shown that certain derivatives can inhibit viral replication by targeting essential viral enzymes. These findings underscore the potential of this compound as a lead molecule in antiviral drug development.

In addition to its medicinal applications, methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yl)butanoate has also been studied for its role in agrochemicals. Its ability to modulate plant growth and stress responses has led to investigations into its use as a plant growth regulator. Recent research has demonstrated that this compound can enhance crop resilience under abiotic stress conditions, such as drought and salinity, making it a valuable candidate for sustainable agriculture.

The structural versatility of methyl 2-hydroxy-3-methyl-3-(pyrimidin-5-yil)butanoate also makes it an attractive substrate for chemical transformations. For example, researchers have employed this compound in click chemistry reactions to construct complex molecular architectures. The presence of both hydroxyl and pyrimidine groups provides multiple sites for functionalization, enabling the creation of libraries of compounds with diverse biological profiles.

From an analytical standpoint, methyl 2-hydroxy-3-methyl-3-(pyrimidin -5 - yl ) butanoate has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling has been used to predict its pharmacokinetic properties, which are critical for determining its suitability as a drug candidate.

In conclusion, methyl 2-hydroxy - 3 - methyl - 3 - ( pyrimidin -5 - yl ) butanoate represents a valuable compound with multifaceted applications in chemistry and biology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future research endeavors. As ongoing investigations continue to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.